4-[(E)-2-(2-thienyl)ethenyl]-8-(trifluoromethoxy)-2,3-dihydrothieno[3,2-c]quinoline

• IUPAC Name: 4-[(E)-2-thiophen-2-ylethenyl]-8-(trifluoromethoxy)-2,3-dihydrothieno[3,2-c]quinoline
• InChI: InChI=1S/C18H12F3NOS2/c19-18(20,21)23-11-3-5-16-14(10-11)17-13(7-9-25-17)15(22-16)6-4-12-2-1-8-24-12/h1-6,8,10H,7,9H2/b6-4+
• InChI Key: GEROBHQFQZELKO-GQCTYLIASA-N
• Canonical SMILES: C1CSC2=C1C(=NC3=C2C=C(C=C3)OC(F)(F)F)C=CC4=CC=CS4
• Isomeric SMILES: C1CSC2=C1C(=NC3=C2C=C(C=C3)OC(F)(F)F)/C=C/C4=CC=CS4
• Molecular Formula: C18H12F3NOS2
• Molecular Weight: 379.4 g/mol

Description

4-[(E)-2-(2-thienyl)ethenyl]-8-(trifluoromethoxy)-2,3-dihydrothieno[3,2-c]quinoline is a useful research compound. Its molecular formula is C18H12F3NOS2 and its molecular weight is 379.42. The purity is usually 95%.
BenchChem offers high-quality 4-[(E)-2-(2-thienyl)ethenyl]-8-(trifluoromethoxy)-2,3-dihydrothieno[3,2-c]quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(E)-2-(2-thienyl)ethenyl]-8-(trifluoromethoxy)-2,3-dihydrothieno[3,2-c]quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrochromic Materials

Research has shown the potential use of thiophene and quinoxaline derivatives in electrochromic materials. For example, a study by Berridge et al. (2007) explored the electrochromic properties of polythiophene bearing dithiinoquinoxaline units. The synthesized polymer exhibited fast switching speeds and two distinct color states—orange in its neutral form and green–blue when oxidized, which are superior to those of conventional poly(3,4-ethylenedioxythiophene) (PEDOT) with a coloration efficiency of 381 cm² C⁻¹ at 650 nm (Berridge et al., 2007).

Organic Electronics and Photovoltaic Applications

In the field of organic electronics, derivatives of thieno[3,2-c]quinoline have been investigated for their structural and optical properties, which are crucial for the development of thin films used in electronic devices. Zeyada et al. (2016) studied the structural and optical properties of 4H-pyrano[3,2-c]quinoline derivatives thin films, revealing their potential in organic electronics due to their nanocrystalline structure and favorable optical properties (Zeyada et al., 2016).

Moreover, the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives have been explored, demonstrating their utility in the fabrication of organic–inorganic photodiode devices. The study highlighted the potential of these compounds in improving the diode parameters, which is essential for the development of efficient photovoltaic devices (Zeyada et al., 2016).